molecular formula C12H16O5 B8737821 3-(3-Hydroxypropyl)-4,5-dimethoxybenzoic acid CAS No. 647854-78-2

3-(3-Hydroxypropyl)-4,5-dimethoxybenzoic acid

Cat. No.: B8737821
CAS No.: 647854-78-2
M. Wt: 240.25 g/mol
InChI Key: SGCPWISIFBEAGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Hydroxypropyl)-4,5-dimethoxybenzoic acid is a useful research compound. Its molecular formula is C12H16O5 and its molecular weight is 240.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

647854-78-2

Molecular Formula

C12H16O5

Molecular Weight

240.25 g/mol

IUPAC Name

3-(3-hydroxypropyl)-4,5-dimethoxybenzoic acid

InChI

InChI=1S/C12H16O5/c1-16-10-7-9(12(14)15)6-8(4-3-5-13)11(10)17-2/h6-7,13H,3-5H2,1-2H3,(H,14,15)

InChI Key

SGCPWISIFBEAGY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)CCCO)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-allyl-4,5-dimethoxybenzoic acid methyl ester (Example 30, Step 1, 10.2 g, 43.2 mmol) in THF (100 mL) at 0° C. was added BH3.SMe2 (4.10 mL, 43.2 mmol). After 45 min the reaction mixture was warmed to 23° C. After stirring for 1.2 h the reaction was cooled to 0° C. and slowly treated with 3.0 N NaOH (39 mL) followed 10 min later by addition of H2O2 (30 weight %, 60 mL). Following the addition, the mixture was allowed to reach 23° C., then heated to reflux for 2 h. After cooling to room temperature, the mixture was partitioned between brine (400 mL) and EtOAc (500 mL). The aqueous layer was separated and extracted with EtOAc (400 mL). The organic layer was discarded and the aqueous was adjusted to pH 5 by addition of 1.0 N HCl then the product was extracted with EtOAc (2×500 mL). The organic layer was dried over MgSO4 and then concentrated in vacuo to give 3-(3-hydroxypropyl)-4,5-dimethoxybenzoic acid (9.24 g, 89%) of the desired alcohol, which was used without further purification. ESMS: m/z 239.3 [M−H].
Name
3-allyl-4,5-dimethoxybenzoic acid methyl ester
Quantity
10.2 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
4.1 mL
Type
reactant
Reaction Step Two
Name
Quantity
39 mL
Type
reactant
Reaction Step Three
Name
Quantity
60 mL
Type
reactant
Reaction Step Four

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